Cas no 581813-18-5 (3-bromo-4-(trifluoromethyl)benzamide)

3-bromo-4-(trifluoromethyl)benzamide structure
581813-18-5 structure
Product Name:3-bromo-4-(trifluoromethyl)benzamide
CAS No:581813-18-5
MF:C8H5BrF3NO
MW:268.030611753464
CID:2850811
PubChem ID:22337673
Update Time:2025-04-21

3-bromo-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-4-(trifluoromethyl)benzamide
    • SCHEMBL1823710
    • 3-bromo-4-trifluoromethylbenzamide
    • 581813-18-5
    • DTXSID601290290
    • A1-29755
    • DB-087471
    • Inchi： 1S/C8H5BrF3NO/c9-6-3-4(7(13)14)1-2-5(6)8(10,11)12/h1-3H,(H2,13,14)
    • InChI Key： DVDFVDMPXWLROS-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(N)=O)C=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 266.95066Da
  • Monoisotopic Mass: 266.95066Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.1Ų

3-bromo-4-(trifluoromethyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019143881-5g
3-Bromo-4-(trifluoromethyl)benzamide
 581813-18-5 97%
5g
 $515.90 2023-09-01
Alichem
A019143881-10g
3-Bromo-4-(trifluoromethyl)benzamide
 581813-18-5 97%
10g
 $590.94 2023-09-01
Alichem
A019143881-25g
3-Bromo-4-(trifluoromethyl)benzamide
 581813-18-5 97%
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TRC
B198025-125mg
3-Bromo-4-(trifluoromethyl)benzamide
 581813-18-5
125mg
 $ 565.00 2022-06-07
TRC
B198025-250mg
3-Bromo-4-(trifluoromethyl)benzamide
 581813-18-5
250mg
 $ 940.00 2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB1150326-1G
3-bromo-4-(trifluoromethyl)benzamide
 581813-18-5 95%
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 ￥ 937.00 2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB1150326-5G
3-bromo-4-(trifluoromethyl)benzamide
 581813-18-5 95%
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 ￥ 2,818.00 2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB1150326-10G
3-bromo-4-(trifluoromethyl)benzamide
 581813-18-5 95%
10g
 ￥ 3,623.00 2023-03-17
A2B Chem LLC
BA13711-5g
3-Bromo-4-(trifluoromethyl)benzamide
 581813-18-5 95%
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 $835.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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3-Bromo-4-(trifluoromethyl)benzamide
 581813-18-5 98%
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